Cas no 93185-31-0 (5-Hydroxymethyl-2-thiouracil)

• Product Name: 5-Hydroxymethyl-2-thiouracil
• CAS No: 93185-31-0
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 802838
• PubChem ID: 2736582
• Update Time: 2024-10-26

5-Hydroxymethyl-2-thiouracil Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-5-(hydroxymethyl)-2-thioxo-
• 5-(hydroxymethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 5-(Hydroxymethyl)-2-thiouracil
• 5-(Hydroxymethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• OR4148
• 2,3-Dihydro-5-(hydroxymethyl)-2-thioxo-4(1H)-pyrimidinone (ACI)
• DTXSID90371458
• SCHEMBL21345745
• 93185-31-0
• 5-HydroxyMethyl-2-thiouracil
• 5-(Hydroxymethyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
• AKOS024260774
• SB56127
• F12768
• 5-Hydroxymethyl-2-thiouracil

• MDL： MFCD01075202
• Inchi： 1S/C5H6N2O2S/c8-2-3-1-6-5(10)7-4(3)9/h1,8H,2H2,(H2,6,7,9,10)
• InChI Key： ANMAXDCIDVNRHA-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=CNC(=S)N1

Computed Properties

• Exact Mass: 158.01500
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.691
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 100.97000
• LogP: -0.07520

5-Hydroxymethyl-2-thiouracil Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones